Cas no 2169104-47-4 (1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2169104-47-4
• MF: C₁₁H₁₁F₄N
• MW: 233.205356836319
• CID: 6097430
• PubChem ID: 165502978
• Update Time: 2025-06-14

1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine
• EN300-1460894
• [1-(2,4-difluorophenyl)-3,3-difluorocyclobutyl]methanamine
• 2169104-47-4

• Inchi： 1S/C11H11F4N/c12-7-1-2-8(9(13)3-7)10(6-16)4-11(14,15)5-10/h1-3H,4-6,16H2
• InChI Key： IVQHQZBYLSWSBG-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(=CC=2F)F)(CN)C1)F

Computed Properties

• Exact Mass: 233.08276200g/mol
• Monoisotopic Mass: 233.08276200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine

Comprehensive Overview of 1-(2,4-Difluorophenyl)-3,3-Difluorocyclobutylmethanamine (CAS No. 2169104-47-4)

1-(2,4-Difluorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2169104-47-4) is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorophenyl and difluorocyclobutyl moieties, has garnered attention due to its structural versatility and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The compound's fluorine-rich structure enhances its metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry applications. Recent studies highlight its potential in addressing neurodegenerative diseases, a topic of high interest in 2024, as the global population ages and demand for CNS therapeutics surges. Its cyclobutyl core also offers conformational rigidity, which is critical for optimizing ligand-receptor interactions in GPCR-targeted drug design.

In agrochemical research, 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine has shown promise as a precursor for crop protection agents. The difluorophenyl group is known to improve pesticidal activity, aligning with the industry's push for sustainable agriculture solutions. This resonates with current trends, as farmers and researchers seek eco-friendly alternatives to traditional pesticides amid growing environmental concerns.

Synthetic routes to this compound often involve Pd-catalyzed cross-coupling or ring-closing metathesis, topics frequently searched in academic and industrial chemistry forums. Its CAS No. 2169104-47-4 is commonly queried in chemical databases like SciFinder and Reaxys, reflecting its relevance in high-throughput screening libraries. Analytical data (e.g., NMR spectra and HPLC purity) are critical for quality control, another hot topic in pharmaceutical manufacturing compliance.

From a commercial perspective, suppliers of fluorinated building blocks have reported increased demand for this compound, driven by its utility in fragment-based drug discovery. Its logP and pKa values (frequently asked about in ADME studies) suggest favorable membrane permeability, a key consideration for blood-brain barrier penetration—a major challenge in CNS drug development.

Ongoing research explores derivatives of 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine for PET radiotracers, capitalizing on fluorine's 18F-isotope utility in medical imaging. This aligns with the booming theranostics market, projected to grow exponentially by 2030. The compound's structure-activity relationship (SAR) data are actively curated in cheminformatics platforms, aiding in AI-driven drug design—another trending topic in computational chemistry circles.

Regulatory aspects of this compound fall under standard REACH compliance, with no current restrictions. However, its synthetic methodology is often discussed in green chemistry forums, reflecting the industry's shift toward atom-economical processes. Safety data sheets emphasize standard lab precautions, though its amine functionality warrants proper handling to avoid reactive byproducts during synthesis.

In conclusion, 1-(2,4-difluorophenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2169104-47-4) represents a multifaceted tool for researchers tackling drug discovery challenges and agrochemical innovation. Its combination of fluorine atoms and constrained cyclobutyl geometry offers unique solutions to modern life science problems, from precision medicine to sustainable crop management.